Cas no 62469-52-7 (2-Propanol, 1-(diethylamino)-3-(dimethylamino)-)
62469-52-7 structure
Product Name:2-Propanol, 1-(diethylamino)-3-(dimethylamino)-
CAS No:62469-52-7
MF:C9H22N2O
MW:174.283782482147
CID:443780
PubChem ID:12285783
Update Time:2025-04-19
2-Propanol, 1-(diethylamino)-3-(dimethylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanol, 1-(diethylamino)-3-(dimethylamino)-
- 1-(diethylamino)-3-(dimethylamino)propan-2-ol
- DTXSID80484440
- 62469-52-7
- SCHEMBL15835838
-
- Inchi: 1S/C9H22N2O/c1-5-11(6-2)8-9(12)7-10(3)4/h9,12H,5-8H2,1-4H3
- InChI Key: HNBXDOLDRLALPT-UHFFFAOYSA-N
- SMILES: OC(CN(C)C)CN(CC)CC
Computed Properties
- Exact Mass: 174.17336
- Monoisotopic Mass: 174.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 26.7Ų
Experimental Properties
- PSA: 26.71
2-Propanol, 1-(diethylamino)-3-(dimethylamino)- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
62469-52-7 (2-Propanol, 1-(diethylamino)-3-(dimethylamino)-) Related Products
- 63469-23-8(2-Propanol, 1,1'-[[3-(dimethylamino)propyl]imino]bis-)
- 36388-09-7(1-Dipropylamino-2-propanol)
- 4402-32-8(1-Diethylamino-2-propanol)
- 5464-15-3(2-Propanol,1-(ethylmethylamino)-)
- 123-47-7(2-Hydroxy-N,N,N,N',N',N'-hexamethyl-1,3-propanediaminiumdiiodide)
- 4985-85-7(N-(3-Aminopropyl)diethanolamine)
- 122-20-3(Triisopropanolamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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